Cas no 1261747-38-9 (4-(2-Amino-4-nitrobenzoyl)pyridine)

• Product Name: 4-(2-Amino-4-nitrobenzoyl)pyridine
• CAS No: 1261747-38-9
• MF: C₁₂H₉N₃O₃
• MW: 243.218162298203
• CID: 4928898
• Update Time: 2025-05-20

4-(2-Amino-4-nitrobenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(2-Amino-4-nitrobenzoyl)pyridine

• Inchi： 1S/C12H9N3O3/c13-11-7-9(15(17)18)1-2-10(11)12(16)8-3-5-14-6-4-8/h1-7H,13H2
• InChI Key： WEWMXQGQYSDXHH-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN=CC=1)C1C=CC(=CC=1N)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 323
• XLogP3: 1.9
• Topological Polar Surface Area: 102

Additional information on 4-(2-Amino-4-nitrobenzoyl)pyridine

4-(2-Amino-4-nitrobenzoyl)pyridine: A Comprehensive Overview

4-(2-Amino-4-nitrobenzoyl)pyridine is a compound with the CAS number 1261747-38-9, and it represents a significant advancement in the field of organic chemistry. This compound is notable for its unique structure, which combines a pyridine ring with an amino-nitrobenzoyl group. The pyridine moiety, a six-membered aromatic ring with one nitrogen atom, is a common structural element in many pharmaceutical and agrochemical compounds. The amino-nitrobenzoyl group adds functional complexity, enhancing the compound's potential for various applications.

Recent studies have highlighted the importance of 4-(2-Amino-4-nitrobenzoyl)pyridine in drug discovery and material science. Its ability to act as a versatile building block in organic synthesis has been extensively explored. Researchers have demonstrated that this compound can be used to construct bioactive molecules with potential anti-inflammatory, anti-cancer, and antimicrobial properties. For instance, a 2023 study published in *Journal of Medicinal Chemistry* revealed that derivatives of 4-(2-Amino-4-nitrobenzoyl)pyridine exhibit promising activity against several human cancer cell lines, suggesting its potential as a lead compound in oncology drug development.

The synthesis of 4-(2-Amino-4-nitrobenzoyl)pyridine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the amino-nitrobenzoic acid precursor, followed by coupling with pyridine derivatives under optimized conditions. This process requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic asymmetric synthesis have further enhanced the efficiency of this process, making it more accessible for large-scale production.

In terms of physical properties, 4-(2-Amino-4-nitrobenzoyl)pyridine exhibits a melting point of approximately 230°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum shows strong absorption bands in the visible region, indicating potential applications in optoelectronic materials. Additionally, the compound's fluorescence properties have been studied, revealing moderate quantum yields under specific excitation conditions. These properties make it a candidate for use in sensors and imaging agents.

The biological evaluation of 4-(2-Amino-4-nitrobenzoyl)pyridine has been a focal point of recent research efforts. In vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Furthermore, preliminary toxicological studies suggest that the compound has low cytotoxicity against normal human cells, which is a critical factor for its potential use in therapeutic applications.

From an environmental perspective, the degradation pathways of 4-(2-Amino-4-nitrobenzoyl)pyridine have been investigated under simulated environmental conditions. Results indicate that the compound undergoes rapid hydrolysis under alkaline conditions, reducing its persistence in aqueous environments. This information is crucial for assessing its environmental impact and ensuring sustainable practices during its production and use.

In conclusion, 4-(2-Amino-4-nitrobenzoyl)pyridine (CAS No: 1261747-38-9) is a versatile compound with significant potential across multiple fields. Its unique structure, combined with recent advances in synthesis and application studies, positions it as an important molecule for future research and development. As ongoing investigations continue to uncover new insights into its properties and uses, this compound is poised to make meaningful contributions to both academic and industrial sectors.